Cas no 1805943-82-1 (Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate)

• Product Name: Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate
• CAS No: 1805943-82-1
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4854653
• Update Time: 2025-10-28

Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate

• Inchi： 1S/C9H9F3N2O2/c1-16-6(15)3-4-2-5(13)9(12)14-7(4)8(10)11/h2,8H,3,13H2,1H3
• InChI Key： YZQWYOHCPGAOEK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)F)N)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate

Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate: A Comprehensive Overview

The compound Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No: 1805943-82-1) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique chemical structure and promising biological activities, making it a subject of extensive research in recent years.

Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate is characterized by its pyridine ring, which serves as the core structure. The presence of amino, difluoromethyl, and fluoro substituents on the pyridine ring introduces unique electronic and steric properties, enhancing its reactivity and bioavailability. The methyl ester group further modifies the compound's solubility and stability, making it suitable for various applications.

Recent studies have focused on the synthesis and optimization of Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate to improve its yield and purity. Researchers have explored novel synthetic routes, including multi-component reactions and catalytic processes, to enhance the efficiency of its production. These advancements have not only reduced production costs but also minimized environmental impacts, aligning with the principles of green chemistry.

The biological activities of Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate have been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an effective inhibitor of key enzymes involved in various disease pathways, such as cancer and neurodegenerative disorders. Additionally, its role as a precursor in the synthesis of bioactive molecules has been explored, further expanding its utility in drug discovery.

In the agrochemical sector, Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate has shown promise as a component in herbicides and insecticides due to its ability to target specific biochemical pathways in pests and weeds. Field trials have indicated its high efficacy with minimal environmental toxicity, making it a sustainable option for modern agriculture.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate with greater accuracy. These studies have provided insights into its absorption, distribution, metabolism, and excretion profiles, aiding in the optimization of dosage forms for therapeutic applications.

The environmental impact of Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate has also been a focus of recent research. Studies have shown that it degrades efficiently under aerobic conditions, reducing the risk of long-term environmental persistence. This property is crucial for ensuring the compound's sustainability in both pharmaceutical and agrochemical applications.

In conclusion, Methyl 3-amino-6-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No: 1805943-82-1) is a versatile compound with significant potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. Continued research will undoubtedly unlock new opportunities for this compound, contributing to advancements in medicine and agriculture alike.